Cas no 83524-76-9 (1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl-)

1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl- structure
83524-76-9 structure
Product Name:1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl-
CAS No:83524-76-9
MF:C11H16N4
MW:204.271541595459
CID:669760
PubChem ID:5245630
Update Time:2025-04-19

1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • InChI=1/C11H16N4/c1-6-10(7(2)13-12-6)5-11-8(3)14-15-9(11)4/h5H2,1-4H3,(H,12,13)(H,14,15
    • 1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl-
    • 83524-76-9
    • SCHEMBL24765109
    • DTXSID50412917
    • 4,4'-methylen-bis(3,5-dimethylpyrazole)
    • Inchi: 1S/C11H16N4/c1-6-10(7(2)13-12-6)5-11-8(3)14-15-9(11)4/h5H2,1-4H3,(H,12,13)(H,14,15)
    • InChI Key: YCVRIOKURDSNRO-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C(C)=N1)CC1C(C)=NNC=1C

Computed Properties

  • Exact Mass: 204.137496527g/mol
  • Monoisotopic Mass: 204.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.4Ų
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